Cas no 432006-16-1 (2,5-bis(4-fluorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole)

2,5-bis(4-fluorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole structure
432006-16-1 structure
Product Name:2,5-bis(4-fluorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole
CAS No:432006-16-1
MF:C16H8F2N2S2
MW:330.374927520752
CID:3089224
PubChem ID:2271795
Update Time:2025-04-21

2,5-bis(4-fluorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-bis(4-fluorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole
    • 2,5-Bis(4-fluorophenyl)thiazolo[5,4-d]thiazole
    • STK097903
    • BIS(4-FLUOROPHENYL)-[1,3]THIAZOLO[5,4-D][1,3]THIAZOLE
    • 2,5-bis(4-fluorophenyl)-1,3-thiazolo[5,4-d]1,3-thiazole
    • EU-0044769
    • SR-01000506134-1
    • AKOS001674251
    • SR-01000506134
    • AJ-292/40884971
    • 432006-16-1
    • SCHEMBL13801077
    • Inchi: 1S/C16H8F2N2S2/c17-11-5-1-9(2-6-11)13-19-15-16(21-13)20-14(22-15)10-3-7-12(18)8-4-10/h1-8H
    • InChI Key: QTEMNSPHDKMTMD-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC(=CC=2)F)=NC2=C1N=C(C1C=CC(=CC=1)F)S2

Computed Properties

  • Exact Mass: 330.00969693Da
  • Monoisotopic Mass: 330.00969693Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 82.3Ų
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